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Compound of Interest

Compound Name: Adb-fubiata

Cat. No.: B10824215 Get Quote

For Research, Scientific, and Drug Development Professionals

Disclaimer: ADB-FUBIATA is a synthetic cannabinoid and is intended for research and forensic

applications only.[1] It should be handled by trained professionals in a laboratory setting with

appropriate personal protective equipment. This document provides guidance based on

available data and general laboratory safety protocols for potent compounds.

Introduction
ADB-FUBIATA (also known as AD-18 or FUB-ACADB) is a synthetic cannabinoid receptor

agonist (SCRA) that is structurally related to ADB-FUBICA.[2][3] It is characterized by an

acetamide linker, distinguishing it from many earlier synthetic cannabinoids.[2][4][5] ADB-
FUBIATA acts as a selective agonist at the human cannabinoid receptor 1 (hCB1), with an

EC50 of 635 nM, while showing minimal activity at the hCB2 receptor.[2][3] These application

notes provide detailed protocols for the proper handling, storage, and use of ADB-FUBIATA in

its crystalline solid form.

Physicochemical Properties
A summary of the key physicochemical properties of ADB-FUBIATA is presented in the table

below.
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Property Value Reference

Chemical Name

N-[(1S)-1-(aminocarbonyl)-2,2-

dimethylpropyl]-1-[(4-

fluorophenyl)methyl]-1H-

indole-3-acetamide

[1]

Molecular Formula C₂₃H₂₆FN₃O₂ [1][6]

Formula Weight 395.5 g/mol [1]

Appearance Crystalline solid [1][7]

Purity ≥98% [1]

λmax 221 nm [1]

Storage Protocols
Proper storage is critical to maintain the integrity and stability of ADB-FUBIATA.

3.1. Long-Term Storage: For long-term stability, ADB-FUBIATA crystalline solid should be

stored at -20°C.[8] Under these conditions, the compound is reported to be stable for at least

five years.[1]

3.2. Short-Term Storage: While ADB-FUBIATA may be shipped at room temperature, it is

advisable to minimize the time it is kept at ambient temperatures.[1][9] For short-term storage

or during experimental use, it is recommended to keep the compound in a cool and dry

environment, protected from light.

3.3. Storage of Solutions: Stock solutions of ADB-FUBIATA should be stored at -20°C, and for

extended periods, -80°C is preferable.[8] It is recommended to use non-protic solvents such as

DMSO or DMF for preparing stock solutions to enhance stability.[8] Aliquoting stock solutions

into single-use vials is advised to avoid repeated freeze-thaw cycles.

Handling Protocols
Due to its potent biological activity, ADB-FUBIATA must be handled with care to prevent

accidental exposure.
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4.1. Personal Protective Equipment (PPE): A minimum level of PPE should be worn at all times

when handling ADB-FUBIATA. This includes:

Gloves: Nitrile gloves are recommended for their chemical resistance.[10]

Eye Protection: Safety glasses or goggles should be worn to protect from accidental

splashes or aerosolization of the powder.[11][12]

Lab Coat: A lab coat should be worn to protect clothing and skin.[10]

Respiratory Protection: When handling the solid powder outside of a containment hood, a

respirator (e.g., N95) is recommended to prevent inhalation.[11][13]

4.2. Weighing and Aliquoting:

All weighing and handling of the crystalline solid should be performed in a chemical fume

hood or a glove box to minimize inhalation exposure.

Use appropriate tools (e.g., anti-static spatulas) to handle the powder.

Prepare aliquots of the solid or stock solutions to minimize the need to repeatedly open the

primary container.

4.3. Spill and Waste Disposal:

In case of a spill, decontaminate the area with an appropriate solvent (e.g., ethanol) and

absorb the material with an inert absorbent.

All waste materials, including contaminated PPE and disposables, should be placed in a

sealed container and disposed of in accordance with local regulations for chemical waste.

Solubilization Protocol
ADB-FUBIATA has limited solubility in aqueous solutions. The following table provides

solubility data in various organic solvents.
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Solvent Solubility Reference

DMSO 10 mg/mL [1][9]

DMF 5 mg/mL [1][9]

Ethanol 2 mg/mL [1][9]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1][9]

Protocol for Preparing a 10 mg/mL Stock Solution in DMSO:

Equilibrate the vial of ADB-FUBIATA crystalline solid to room temperature before opening.

In a chemical fume hood, carefully weigh the desired amount of ADB-FUBIATA into a sterile,

amber glass vial.

Add the appropriate volume of DMSO to the vial to achieve a final concentration of 10

mg/mL.

Vortex the solution until the solid is completely dissolved. Gentle warming in a water bath

(37°C) can aid in solubilization.

Store the stock solution at -20°C or -80°C in single-use aliquots.

Experimental Workflows and Diagrams
6.1. General Handling and Solubilization Workflow:

The following diagram illustrates the general workflow for safely handling and preparing a stock

solution of ADB-FUBIATA.
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Caption: Workflow for handling and solubilizing ADB-FUBIATA.
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6.2. Metabolic Pathways of ADB-FUBIATA:

Phase I Metabolism

ADB-FUBIATA

Hydroxylation Dehydrogenation N-dealkylation Amide Hydrolysis

Phase I Metabolites

Glucuronidation
(Phase II)

Phase II Metabolites

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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